3-Bromo-2-methylimidazo[1,2-a]pyridine
Overview
Description
3-Bromo-2-methylimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 4805-70-3 . It has a molecular weight of 211.06 . The IUPAC name for this compound is 3-bromo-2-methylimidazo[1,2-a]pyridine .
Synthesis Analysis
The synthesis of 2-methylimidazo[1,2-a]pyridine involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide . This compound further reacts with bromine and iodine to form 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Molecular Structure Analysis
The molecular structure of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridine has been confirmed by X-ray structural analysis . The InChI code for this compound is 1S/C8H7BrN2/c1-6-8(9)11-5-3-2-4-7(11)10-6/h2-5H,1H3 .Chemical Reactions Analysis
The chemical reactions involving 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridine include its formation from 2-methylimidazo[1,2-a]pyridine via reaction with bromine and iodine . The 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium halides are obtained from the respective trihalides .Physical And Chemical Properties Analysis
3-Bromo-2-methylimidazo[1,2-a]pyridine is a solid at room temperature . It has a boiling point of 73-74°C .Scientific Research Applications
Antimicrobial Activity
3-Bromo-2-methylimidazo[1,2-a]pyridine has been found to exhibit antimicrobial properties. Specifically, it has shown effectiveness against Staphylococcus aureus at concentrations of 2700 and 675 μg/ml .
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues, such as 3-Bromo-2-methylimidazo[1,2-a]pyridine, have been studied for their potential as antituberculosis agents. Some of these compounds have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Biological Activity
Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity. This includes antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative activity .
Pharmaceutical Applications
The imidazo[1,2-a]pyridine moiety can be found in the molecules of many active pharmaceutical ingredients, such as zolimidine (an antiulcer drug), zolpidem (a medication for the treatment of insomnia and restoration of brain dysfunctions), and saripidem (a sedative and anxiolytic drug) .
Fluorescent Probes
Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .
Material Science
Imidazo[1,2-a]pyridine is also useful in material science because of its structural character .
Safety and Hazards
Mechanism of Action
Target of Action
3-Bromo-2-methylimidazo[1,2-a]pyridine is a derivative of imidazo[1,2-a]pyridine, which has been shown to possess a broad range of biological activity Imidazo[1,2-a]pyridine derivatives have been used in the treatment of various conditions, including as antitumor, hypoglycemic, antiviral, antibacterial, antifungal, anti-inflammatory, antipyretic, analgesic, immunomodulatory, and sedative agents .
Mode of Action
It has been shown that the compound exhibits antimicrobial properties againstStaphylococcus aureus . The interaction of 2-methylimidazo[1,2-a]pyridine with bromine leads to the formation of 3-Bromo-2-methylimidazo[1,2-a]pyridine .
Biochemical Pathways
Given its antimicrobial properties, it can be inferred that it likely interferes with essential biochemical pathways in bacteria, leading to their death or inhibition of growth .
Result of Action
The primary result of the action of 3-Bromo-2-methylimidazo[1,2-a]pyridine is its antimicrobial effect against Staphylococcus aureus . This suggests that the compound may have potential applications in the treatment of infections caused by this bacterium.
properties
IUPAC Name |
3-bromo-2-methylimidazo[1,2-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-6-8(9)11-5-3-2-4-7(11)10-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPXIXIHSALTNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00428124 | |
Record name | 3-bromo-2-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00428124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-methylimidazo[1,2-a]pyridine | |
CAS RN |
4805-70-3 | |
Record name | 3-bromo-2-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00428124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-2-methylimidazo[1,2-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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